Cas no 1823482-55-8 (4-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-NICOTINIC ACID)

• Product Name: 4-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-NICOTINIC ACID
• CAS No: 1823482-55-8
• MF: C₂₁H₁₆N₂O₄
• MW: 360.362745285034
• CID: 6367044
• PubChem ID: 127018509
• Update Time: 2025-06-12

4-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-NICOTINIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-NICOTINIC ACID
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-3-carboxylic acid
• EN300-650794
• 1823482-55-8

• Inchi： 1S/C21H16N2O4/c24-20(25)17-11-22-10-9-19(17)23-21(26)27-12-18-15-7-3-1-5-13(15)14-6-2-4-8-16(14)18/h1-11,18H,12H2,(H,24,25)(H,22,23,26)
• InChI Key： RHCREQOBYMYMCR-UHFFFAOYSA-N
• SMILES： C1(COC(=O)NC2=CC=NC=C2C(=O)O)C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 360.11100700g/mol
• Monoisotopic Mass: 360.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 88.5Ų

Additional information on 4-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-NICOTINIC ACID

Recent Advances in the Application of 4-(9H-Fluoren-9-ylmethoxycarbonylamino)-Nicotinic Acid (CAS: 1823482-55-8) in Chemical Biology and Drug Discovery

The compound 4-(9H-Fluoren-9-ylmethoxycarbonylamino)-Nicotinic Acid (CAS: 1823482-55-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, which features a fluorenylmethoxycarbonyl (Fmoc) protecting group attached to a nicotinic acid scaffold, has demonstrated versatile applications in peptide synthesis, drug design, and bioconjugation strategies. The unique structural properties of this compound, including its stability under various reaction conditions and its ability to serve as a building block for more complex molecular architectures, make it a valuable tool for researchers in these fields.

Recent studies have focused on the role of 4-(9H-Fluoren-9-ylmethoxycarbonylamino)-Nicotinic Acid in solid-phase peptide synthesis (SPPS). The Fmoc group, a well-established protecting group in peptide chemistry, provides orthogonality with other protecting groups and can be cleaved under mild basic conditions. Researchers have utilized this compound to introduce nicotinic acid derivatives into peptide sequences, enabling the development of novel peptide-based therapeutics with enhanced pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this building block into antimicrobial peptides, resulting in improved stability against proteolytic degradation.

In drug discovery, 1823482-55-8 has shown promise as a key intermediate in the synthesis of nicotinic acid-based small molecule inhibitors. A recent patent application (WO2023056123) describes its use in the development of kinase inhibitors targeting cancer pathways. The nicotinic acid moiety serves as a crucial pharmacophore, interacting with specific amino acid residues in the ATP-binding pocket of various kinases. Molecular modeling studies have revealed that derivatives of this compound exhibit favorable binding energies and selectivity profiles against several oncogenic kinases.

The compound has also found applications in bioconjugation chemistry. A 2024 study in Bioconjugate Chemistry reported its use in the site-specific modification of proteins through carbodiimide-mediated coupling reactions. The Fmoc group's presence allows for controlled conjugation while maintaining the integrity of other functional groups in complex biological molecules. This approach has been particularly valuable in the development of antibody-drug conjugates (ADCs) and other targeted therapeutics.

From a synthetic chemistry perspective, recent advancements have focused on improving the scalability and efficiency of producing 4-(9H-Fluoren-9-ylmethoxycarbonylamino)-Nicotinic Acid. A new catalytic process developed by researchers at ETH Zurich (2024) has reduced the number of synthetic steps while increasing overall yield, making the compound more accessible for large-scale applications. This development is particularly significant given the growing demand for Fmoc-protected amino acid derivatives in pharmaceutical manufacturing.

Looking forward, the unique properties of 1823482-55-8 suggest potential applications in emerging areas such as PROTAC (proteolysis targeting chimera) technology and targeted protein degradation. Its ability to serve as a linker between recognition elements and effector molecules makes it an attractive candidate for these innovative therapeutic approaches. Ongoing research is exploring its use in bifunctional molecules designed to recruit E3 ubiquitin ligases to specific target proteins.

In conclusion, 4-(9H-Fluoren-9-ylmethoxycarbonylamino)-Nicotinic Acid (CAS: 1823482-55-8) continues to demonstrate its value as a versatile building block in chemical biology and drug discovery. Recent studies have expanded its applications beyond traditional peptide synthesis to include innovative therapeutic modalities and improved synthetic methodologies. As research in these areas progresses, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals and biological tools.